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Compound of Interest

Compound Name: 1,1,3,3-Tetraisopropyldisiloxane

Cat. No.: B103293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for chlorosilanes, a class

of highly reactive chemical compounds. Due to their hazardous nature, stringent adherence to

safety protocols is paramount for all personnel involved in their handling, storage, and disposal.

This document outlines the inherent risks associated with chlorosilanes and provides detailed

guidance on mitigating these risks in a laboratory and drug development setting.

Introduction to Chlorosilanes
Chlorosilanes are a group of chemical compounds containing a silicon-chlorine bond. They are

widely used as intermediates in the synthesis of silicones, as protecting groups in organic

synthesis, and in the production of high-purity silicon for the semiconductor industry. Their high

reactivity, particularly with water and other protic solvents, is the source of both their utility and

their hazardous properties. All chlorosilanes react with moisture to produce hydrogen chloride

(HCl) gas, which is corrosive and toxic.[1][2] Many chlorosilanes are also flammable.[2]

Physical and Chemical Properties
The physical and chemical properties of chlorosilanes can vary significantly depending on the

number of chlorine atoms and the nature of the organic substituents attached to the silicon

atom. Generally, they are colorless to light-yellow liquids with pungent, irritating odors.[3][4] The

vapors are typically heavier than air and can accumulate in low-lying areas.[2]
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Table 1: Physical and Chemical Properties of Common Chlorosilanes

Chemic
al Name

Formula

Molecul
ar
Weight (
g/mol )

Boiling
Point
(°C)

Flash
Point
(°C)

Lower
Explosi
ve Limit
(LEL)

Upper
Explosi
ve Limit
(UEL)

Specific
Gravity
(Water=
1)

Trichloro

silane
HSiCl₃ 135.45 31.8[5] 7[6] 1.2% 90% 1.34

Methyltric

hlorosilan

e

CH₃SiCl₃ 149.48 66[7] -13[7] 7.6% 11.9% 1.27[7]

Dimethyl

dichlorosi

lane

(CH₃)₂Si

Cl₂
129.06 70 -9 3.4% 9.5% 1.07

Trimethyl

chlorosila

ne

(CH₃)₃Si

Cl
108.64 57 -27 1.8% 6.0% 0.86

Silicon

Tetrachlo

ride

SiCl₄ 169.90 57.6[5]

Non-

flammabl

e

N/A N/A 1.48[8]

Vinyltrichl

orosilane

C₂H₃SiCl

₃
161.48 92 11 1.6% 5.2% 1.27

Reactivity and Hazards
The primary hazard associated with chlorosilanes is their vigorous and exothermic reaction with

water, moisture in the air, alcohols, and other protic compounds to produce corrosive hydrogen

chloride gas.[1][2] This reaction can lead to a rapid increase in pressure and temperature,

potentially causing container rupture.

Some chlorosilanes, particularly those containing silicon-hydrogen bonds like trichlorosilane,

can also produce flammable hydrogen gas upon hydrolysis.[2] Many chlorosilanes are

themselves flammable liquids with low flash points.[2]
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Toxicity and Exposure Limits
Exposure to chlorosilanes can cause severe irritation and corrosive burns to the skin, eyes,

and respiratory tract.[3] Inhalation of vapors can lead to pulmonary edema, a medical

emergency.[9] The toxicity of chlorosilanes is largely attributed to the in-situ generation of

hydrogen chloride upon contact with moisture.[1]

Table 2: Toxicity Data and Exposure Limits for Common Chlorosilanes

Chemical
Name

LC50
(Inhalation,
Rat)

OSHA PEL ACGIH TLV NIOSH REL

Trichlorosilane
1066 ppm (1-hr)

[10]

5 ppm (Ceiling)

for HCl[9]

2 ppm (Ceiling)

for HCl[9]

5 ppm (Ceiling)

for HCl[9]

Methyltrichlorosil

ane
450 ppm (4-hr)[7] Not Established Not Established Not Established

Dimethyldichloro

silane
N/A

5 ppm (Ceiling)

for HCl[11]

2 ppm (Ceiling)

for HCl[11]

5 ppm (Ceiling)

for HCl[11]

Trimethylchlorosi

lane

4257-4478 ppm

(1-hr)[12]
N/A N/A N/A

Silicon

Tetrachloride
N/A

5 ppm (Ceiling)

for HCl[13]

2 ppm (Ceiling)

for HCl[13]

5 ppm (Ceiling)

for HCl[13]

Vinyltrichlorosila

ne

1611 ppm (1-hr)

[14]
N/A N/A N/A

Note: Exposure limits for many chlorosilanes are not directly established. The limits for

Hydrogen Chloride (HCl) are often used as a guideline due to the rapid hydrolysis of

chlorosilanes. The AIHA® has established a Workplace Environmental Exposure Level (WEEL)

for trichlorosilane of 0.5 ppm as a ceiling limit.[15][16]

Safe Handling and Storage
Engineering Controls
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Ventilation: All work with chlorosilanes must be conducted in a well-ventilated chemical fume

hood with a face velocity of at least 100 feet per minute.

Inert Atmosphere: Due to their reactivity with moisture, chlorosilanes should be handled and

stored under a dry, inert atmosphere such as nitrogen or argon.

Grounding and Bonding: Containers and transfer equipment must be properly grounded and

bonded to prevent the buildup of static electricity, which could serve as an ignition source.

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential for the safe handling of chlorosilanes. The

selection of appropriate PPE should be based on a thorough risk assessment of the specific

procedures being performed.
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Start: Handling Chlorosilanes

Conduct Risk Assessment
(Quantity, Task, Concentration)

Is there a splash risk?

Wear chemical splash goggles
(ANSI Z87.1)

No

Wear face shield over goggles

Yes

Potential for high vapor
concentration?

Wear chemical-resistant gloves
(e.g., neoprene, nitrile)

No Use NIOSH-approved respirator with
acid gas cartridges

Yes

Is this an emergency
(spill or fire)?

Use Self-Contained Breathing
Apparatus (SCBA)

Yes

End: Proceed with caution

No

Wear flame-resistant lab coat

Wear fully encapsulated,
chemical-resistant suit

Click to download full resolution via product page

PPE Selection Workflow for Chlorosilane Handling
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Storage Requirements
Store chlorosilanes in a cool, dry, well-ventilated area away from incompatible materials such

as water, alcohols, acids, bases, and oxidizing agents.

Containers should be tightly sealed and stored under a blanket of dry, inert gas.

Store in a designated flammable liquids storage cabinet.

Ensure that emergency equipment, such as a safety shower, eyewash station, and

appropriate fire extinguisher, is readily accessible.

Emergency Procedures
Spills

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably in a chemical fume hood.

Contain: Contain the spill using a non-combustible absorbent material such as dry sand or

vermiculite. Do not use water or combustible absorbents.

Neutralize: For small spills, cautiously neutralize the absorbent material with a suitable

neutralizing agent, such as sodium bicarbonate, in a fume hood. Be aware that this reaction

will generate heat and gas.

Collect and Dispose: Carefully collect the neutralized material into a properly labeled, sealed

container for hazardous waste disposal.

Fire
Extinguishing Media: DO NOT use water or foam extinguishers, as they will react violently

with chlorosilanes.[2] Use a Class D dry powder extinguisher for fires involving the

chlorosilane itself. Carbon dioxide or dry chemical extinguishers can be used for fires

involving surrounding materials, but care must be taken to avoid contact with the

chlorosilane.

Evacuation: Evacuate the area immediately.
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Vapor Cloud: A water spray can be used to knock down the vapor cloud of hydrogen chloride

produced in a fire, but the water must not come into contact with the liquid chlorosilane.[2]

First Aid
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.
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Emergency Event
(Spill, Fire, Exposure)

Identify Emergency Type

Spill

Spill

Fire

Fire

Personal Exposure

Exposure

Evacuate Area
Ventilate (Fume Hood)

Contain with Dry Absorbent
Neutralize Cautiously

Evacuate Area
Use Class D Extinguisher

(NO WATER on liquid)
Use Water Spray on Vapor Cloud ONLY

Route of Exposure?

Collect in Sealed Container
Dispose as Hazardous Waste Inhalation

Inhalation

Skin/Eye Contact

Skin/Eye

Ingestion

Ingestion

Move to Fresh Air
Administer Oxygen if needed

Seek Immediate Medical Attention

Flush with Water (15 min)
Remove Contaminated Clothing

Seek Immediate Medical Attention

DO NOT Induce Vomiting
Rinse Mouth with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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